4-Bromo-3-fluoro-2'-thiomorpholinomethyl benzophenone

• IUPAC Name: (4-bromo-3-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H17BrFNOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key: UUWDRFNUFRUWMO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC=CC=C2C(=O)C3=CC(=C(C=C3)Br)F
• Molecular Formula: C18H17BrFNOS
• DSSTOX Substance ID: DTXSID10643826
• Molecular Weight: 394.3 g/mol
• CAS No.: 898781-94-7

Description

4-Bromo-3-fluoro-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17BrFNOS and its molecular weight is 394.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antineoplastic and Antiproliferative Activities

Compounds related to 4-Bromo-3-fluoro-2'-thiomorpholinomethyl benzophenone have shown significant antiproliferative activity. A study by Al‐Ghorbani et al. (2017) demonstrated that novel morpholine conjugated benzophenone analogues exhibited anti-proliferative activity against various types of neoplastic cells, including mouse and human cells such as DLA, EAC, MCF-7, and A549 cells. These compounds, including ones with bromo and methyl groups, were significant for extensive anti-mitogenic activity, suggesting their potential in cancer treatment (Al‐Ghorbani et al., 2017).

Fluorinated Compounds in Medicinal Chemistry

Fluorinated benzophenone derivatives, such as those related to this compound, have applications in developing multipotent agents against diseases like Alzheimer's. Belluti et al. (2014) synthesized a series of fluorinated benzophenones and evaluated them against β-secretase and acetylcholinesterase. These compounds showed promising results, suggesting their potential utility in Alzheimer's disease drug development (Belluti et al., 2014).

Photostability Enhancement in Fluorophores

The fluorination of fluorophores, as seen in compounds related to this compound, can significantly enhance their photostability and improve spectroscopic properties. A study by Woydziak et al. (2012) detailed the synthesis of fluorinated fluorophores through nucleophilic aromatic substitution, yielding fluorinated benzophenones, xanthones, acridones, and thioxanthones. These compounds exhibited high fluorescence with tunable absorption and emission spectra, indicating their potential in various applications including material science and bioorganic chemistry (Woydziak et al., 2012).